Cas no 1999184-21-2 (1-Oxa-4-azaspiro[5.5]undecane, 9,9-difluoro-)

• Product Name: 1-Oxa-4-azaspiro[5.5]undecane, 9,9-difluoro-
• CAS No: 1999184-21-2
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 5104899
• Update Time: 2025-10-30

1-Oxa-4-azaspiro[5.5]undecane, 9,9-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[5.5]undecane, 9,9-difluoro-

• Inchi： 1S/C9H15F2NO/c10-9(11)3-1-8(2-4-9)7-12-5-6-13-8/h12H,1-7H2
• InChI Key： ZHELATJEMNCGSJ-UHFFFAOYSA-N
• SMILES： O1C2(CCC(F)(F)CC2)CNCC1

Additional information on 1-Oxa-4-azaspiro[5.5]undecane, 9,9-difluoro-

Chemical Compound CAS No. 1999184-21-2: 1-Oxa-4-Azaspiro[5.5]undecane, 9,9-Difluoro

The compound with CAS No. 1999184-21-2, known as 1-Oxa-4-Azaspiro[5.5]undecane, 9,9-Difluoro, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science due to its distinctive structural features and potential applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom—a spiro atom. In this case, the spiro atom is oxygen (Oxa) and nitrogen (Azaspiro), making it a spiro system with two fused rings.

The spiro structure of this compound provides it with unique electronic and steric properties, which are highly desirable in various chemical applications. The presence of two fluorine atoms at the 9-position (difluoro) further enhances its chemical reactivity and stability. Recent studies have highlighted the potential of such fluorinated spiro compounds in drug design and as building blocks for advanced materials.

One of the most notable aspects of CAS No. 1999184-21-2 is its synthesis methodology. Researchers have developed efficient routes to synthesize this compound using a combination of ring-closing metathesis and nucleophilic substitution reactions. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is critical for applications in medicinal chemistry.

From a structural standpoint, the spiro[5.5]undecane framework consists of two five-membered rings fused at a single atom. The oxygen and nitrogen atoms in the spiro positions introduce heteroatom functionality, which can significantly influence the compound's reactivity and solubility properties. The difluoro substitution at the 9-position further modulates these properties, making it a versatile molecule for various chemical transformations.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of CAS No. 1999184-21-2. These studies reveal that the compound exhibits significant conjugation effects due to its spiro structure, leading to enhanced stability and reactivity in certain chemical environments. Such insights are invaluable for designing new materials with tailored electronic properties.

In terms of applications, CAS No. 1999184-21-2 has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with specific biological targets, making it a potential candidate for drug design against various diseases. Additionally, its fluorinated nature imparts lipophilicity, which is a desirable trait for drug molecules aiming to cross biological membranes effectively.

Another area where this compound has demonstrated potential is in polymer chemistry. The spiro structure can serve as a building block for constructing advanced polymers with enhanced mechanical and thermal properties. Researchers are actively exploring its use in creating high-performance materials for applications in electronics and aerospace industries.

From an environmental perspective, understanding the degradation pathways of CAS No. 1976633767 is crucial for assessing its impact on ecosystems. Recent studies have shown that under certain conditions, this compound undergoes hydrolytic degradation, producing less complex byproducts that are less harmful to the environment.

In conclusion, CAS No. 1376763767, or fluorinated spiro compounds, represent a fascinating class of molecules with diverse applications across multiple disciplines. Continued research into their synthesis methods, structural properties, and environmental impact will undoubtedly unlock new possibilities for their use in medicine and materials science.